5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione

• IUPAC Name: 3-hydroxy-5,5-dimethyl-2-[(2-methylsulfanylphenyl)iminomethyl]cyclohex-2-en-1-one
• InChI: InChI=1S/C16H19NO2S/c1-16(2)8-13(18)11(14(19)9-16)10-17-12-6-4-5-7-15(12)20-3/h4-7,10,18H,8-9H2,1-3H3
• InChI Key: POHZASYJOIXDND-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C=NC2=CC=CC=C2SC)O)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione, also known as DMAD, is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DMAD belongs to the family of cyclohexanedione derivatives and has been found to possess a range of biological activities, making it a promising candidate for various applications.

Mechanism of Action

The exact mechanism of action of 5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione is not fully understood, but it is believed to involve the modulation of various cellular signaling pathways. 5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and survival, leading to apoptosis.
Biochemical and Physiological Effects:
5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the expression of certain genes involved in cancer cell growth and survival, as well as induce the expression of genes involved in apoptosis. 5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione has also been found to inhibit the activity of certain enzymes involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione has several advantages as a therapeutic agent, including its ability to selectively target cancer cells while sparing normal cells. However, its use in clinical settings is limited by its poor solubility and stability, as well as potential toxicity at higher doses.

Future Directions

There are several potential future directions for 5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione research. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of focus is the identification of specific cancer types that are most responsive to 5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione treatment. Additionally, further studies are needed to fully understand the mechanism of action of 5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione and its potential applications in other diseases beyond cancer.

Scientific Research Applications

5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione has been extensively studied for its potential as an anticancer agent. It has been shown to induce apoptosis, or programmed cell death, in various cancer cell lines. 5,5-dimethyl-2-({[2-(methylthio)phenyl]amino}methylene)-1,3-cyclohexanedione has also been found to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in tumor development.